BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the
Physicochemical Properties of Ethion Monoxon

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethion monoxon

Cat. No.: B093208

Disclaimer: This technical guide consolidates the currently available scientific information on
Ethion monoxon. It is critical to note that there is a significant scarcity of experimental data in
the public domain regarding the physicochemical properties of crystalline Ethion monoxon.
Much of the quantitative data presented for Ethion monoxon is derived from computational
models. For comparative and contextual purposes, experimentally determined data for its
parent compound, Ethion, is also provided.

Introduction

Ethion monoxon (CAS No: 17356-42-2) is an organophosphate and a primary metabolite of
the insecticide and acaricide, Ethion.[1] The metabolic transformation from Ethion to Ethion
monoxon occurs via oxidative desulfuration in the liver, a bioactivation process that
significantly increases its potency as an acetylcholinesterase (AChE) inhibitor.[2] A thorough
understanding of the physicochemical properties of Ethion monoxon is paramount for
researchers in toxicology, environmental science, and drug development for assessing its
environmental fate, biological activity, and for the development of precise analytical methods.
This document provides a comprehensive summary of the known properties of Ethion
monoxon, contextualized with data from its parent compound.

Data Presentation: Physicochemical Properties

The following tables summarize the available physicochemical data for Ethion monoxon and
Ethion. The data for Ethion monoxon is largely computational, while the data for Ethion is
primarily from experimental measurements.
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Table 1: Physicochemical Properties of Ethion Monoxon

Property Value Data Type Source(s)
Molecular Formula CoH2205P2S3 N/A [1]
Molecular Weight 368.4 g/mol Computed [1]
Physical State Not Specified N/A -

Melting Point Not Available N/A -

Boiling Point Not Available N/A -

LogP (o/w) 3.3 Computed [1]

| IUPAC Name | diethoxyphosphorylsulfanylmethylsulfanyl-diethoxy-sulfanylidene-A>-

phosphane | N/A |[1] |

Table 2: Physicochemical Properties of Ethion

Property Value Data Type Source(s)
Molecular Formula CoH2204P2S4 N/A [31[4]
Molecular Weight 384.48 g/mol N/A [5]

Physical State

Colorless to amber-

colored liquid

Experimental

[3]41(6]

Melting Point

-12t0-13 °C

Experimental

(31618l

Boiling Point

164-165 °C at 0.3 mm
Hg

Experimental

[3]4][6][8]

Water Solubility

1.10 - 2.0 mg/L

Experimental

[36][€]

Solubility (Other)

Soluble in most

organic solvents

Experimental

[3]L6]e]

LogP (o/w)

5.073

Experimental

[31E81[e]
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| Vapor Pressure | 1.5 x 10~ mm Hg at 20-25 °C | Experimental |[6][8][9] |

Metabolic Pathway and Synthesis Context

The primary route to Ethion monoxon formation is through the metabolic oxidation of Ethion
within biological systems. Specific laboratory protocols for the synthesis and subsequent
crystallization of Ethion monoxon are not well-documented in the available literature. The
synthesis of the parent compound, Ethion, is typically achieved by reacting diethyl
dithiophosphoric acid with 2-chloroethyl ethyl sulphide.[10]

Mandatory Visualization: Metabolic Bioactivation of
Ethion

The diagram below illustrates the key metabolic conversion of Ethion to its more toxic monoxon
analog, a critical pathway for its mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethion-monoxon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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